Cas no 651294-26-7 (1,3,5-Pentanetriol, 3-(2-hydroxyethyl)-)

• Product Name: 1,3,5-Pentanetriol, 3-(2-hydroxyethyl)-
• CAS No: 651294-26-7
• MF: C₇H₁₆O₄
• MW: 164.199542999268
• CID: 406743
• PubChem ID: 57156691
• Update Time: 2025-04-19

1,3,5-Pentanetriol, 3-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetriol, 3-(2-hydroxyethyl)-
• 3-(2-hydroxyethyl)pentane-1,3,5-triol
• DTXSID20720435
• SCHEMBL23045123
• 651294-26-7

• Inchi： 1S/C7H16O4/c8-4-1-7(11,2-5-9)3-6-10/h8-11H,1-6H2
• InChI Key： FAQWYKIIWYVDPQ-UHFFFAOYSA-N
• SMILES： OC(CCO)(CCO)CCO

Computed Properties

• Exact Mass: 164.10488
• Monoisotopic Mass: 164.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92